Cas no 2228744-69-0 (5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine
• CAS No: 2228744-69-0
• MF: C₁₀H₈F₂N₂O
• MW: 210.180129051208
• CID: 6449543
• PubChem ID: 165709419
• Update Time: 2025-06-27

5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine
• EN300-1780649
• 2228744-69-0

• Inchi： 1S/C10H8F2N2O/c1-5-2-3-6(11)8(9(5)12)7-4-14-10(13)15-7/h2-4H,1H3,(H2,13,14)
• InChI Key： ROQHERKZNXOQFG-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1C1=CN=C(N)O1)F

Computed Properties

• Exact Mass: 210.06046921g/mol
• Monoisotopic Mass: 210.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine

Introduction to Compound with CAS No. 2228744-69-0 and Product Name: 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine

The compound with the CAS number 2228744-69-0 and the product name 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a difluorophenyl group and an oxazole core provides a rich scaffold for further chemical modifications, making it a valuable candidate for drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The 2,6-difluoro-3-methylphenyl moiety in this compound is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of various drug candidates. This structural feature contributes to the compound's ability to interact effectively with biological receptors, thereby increasing its potential as a therapeutic agent.

The oxazole ring is another critical component of this molecule. Oxazoles are heterocyclic compounds that have been extensively studied for their biological activity. They exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of an oxazol-2-amine group into the molecular structure suggests that this compound may possess similar therapeutic benefits. Furthermore, the amine functionality provides a site for further derivatization, allowing for the creation of more complex derivatives with enhanced biological activity.

Recent studies have highlighted the importance of 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine in the development of novel pharmaceuticals. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex drug molecules. The compound's ability to undergo various chemical reactions makes it a versatile building block for medicinal chemists. For instance, it can be used to construct more intricate scaffolds by incorporating additional functional groups or by reacting with other pharmacophores.

The synthesis of 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine involves several key steps that highlight its complexity and the sophistication required to produce it on an industrial scale. The process typically begins with the preparation of the difluorophenyl precursor, followed by its reaction with an appropriate oxazole derivative. The introduction of the methyl group at the 3-position further refines the molecular structure, enhancing its pharmacological properties. Each step in the synthesis must be carefully controlled to ensure high yield and purity.

The biological activity of 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine has been evaluated in various preclinical studies. These studies have revealed promising results regarding its potential as a therapeutic agent. For example, it has shown inhibitory effects on certain enzymes and receptors that are implicated in various diseases. The compound's ability to modulate these targets makes it a compelling candidate for further development into a new drug.

In conclusion, 5-(2,6-difluoro-3-methylphenyl)-1,3-oxazol-2-amine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in drug discovery and development. As research continues to uncover new insights into its biological activity and synthetic pathways, this compound is poised to play a crucial role in the development of novel pharmaceuticals.